Cas no 2229518-47-0 (3-(1H-1,3-benzodiazol-5-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(1H-1,3-benzodiazol-5-yl)-2,2-difluoropropan-1-amine
• CAS No: 2229518-47-0
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• CID: 6423486
• PubChem ID: 165631012
• Update Time: 2025-08-05

3-(1H-1,3-benzodiazol-5-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,3-benzodiazol-5-yl)-2,2-difluoropropan-1-amine
• EN300-1952458
• 2229518-47-0

• Inchi： 1S/C10H11F2N3/c11-10(12,5-13)4-7-1-2-8-9(3-7)15-6-14-8/h1-3,6H,4-5,13H2,(H,14,15)
• InChI Key： LNNQUQHQBNGCHO-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1=CC=C2C(=C1)NC=N2)F

Computed Properties

• Exact Mass: 211.09210369g/mol
• Monoisotopic Mass: 211.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(1H-1,3-benzodiazol-5-yl)-2,2-difluoropropan-1-amine

Professional Introduction to 3-(1H-1,3-benzodiazol-5-yl)-2,2-difluoropropan-1-amine (CAS No. 2229518-47-0)

3-(1H-1,3-benzodiazol-5-yl)-2,2-difluoropropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229518-47-0, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a benzodiazole moiety and fluorinated side chains, which contribute to its distinct chemical behavior and biological activity.

The benzodiazole core is a well-known pharmacophore in the pharmaceutical industry, widely recognized for its role in the development of anxiolytics, sedatives, and anticonvulsants. The presence of the 1H-1,3-benzodiazol-5-yl group in 3-(1H-1,3-benzodiazol-5-yl)-2,2-difluoropropan-1-amine suggests that this compound may exhibit similar pharmacological properties. However, the addition of the 2,2-difluoropropan-1-amine moiety introduces additional fluorine atoms, which can significantly alter the compound's interactions with biological targets.

Recent research has highlighted the importance of fluorine substitution in pharmaceutical compounds due to its ability to enhance metabolic stability, binding affinity, and overall bioavailability. The fluorinated side chains in 3-(1H-1,3-benzodiazol-5-yl)-2,2-difluoropropan-1-amine are expected to contribute to these properties, making it a promising candidate for further investigation in drug discovery.

In addition to its structural features, the compound's potential biological activity has been explored through various computational and experimental studies. Initial docking studies have suggested that this molecule may interact with a range of biological targets, including enzymes and receptors involved in neurological and inflammatory pathways. These interactions could potentially lead to new therapeutic applications for conditions such as anxiety disorders, neurodegenerative diseases, and chronic inflammation.

The synthesis of 3-(1H-1,3-benzodiazol-5-yl)-2,2-difluoropropan-1-amine presents unique challenges due to the complexity of its molecular structure. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Recent advancements in fluorination techniques have provided new tools for incorporating fluorine atoms into complex molecules with high precision. These techniques could be particularly useful in the synthesis of this compound.

Evaluation of the compound's pharmacokinetic properties is crucial for determining its suitability as a drug candidate. Studies have begun to investigate its solubility, stability, and distribution within biological systems. The presence of fluorine atoms is expected to influence these properties positively by enhancing lipophilicity and reducing susceptibility to metabolic degradation.

The potential therapeutic applications of 3-(1H-1,3-benzodiazol-5-yl)-2,2-difluoropropan-1-amine are vast. Research is ongoing to explore its efficacy in treating neurological disorders by targeting specific neurotransmitter systems. Additionally, its anti-inflammatory properties make it a candidate for developing novel treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like 3-(1H-1,3-benzodiazol-5-yl)-2,2-difluoropropan-1-amine exemplifies this collaborative approach. By integrating structural biology with computational modeling and experimental validation， researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for 3-(1H-1，3-benzodiazol -5 -yl) -2， 2 -difluoroprop an -l am ine are promising， with ongoing research aimed at optimizing its chemical structure for improved pharmacological activity。 Innovations in synthetic chemistry， particularly those involving fluorinated compounds， will continue to play a critical role in advancing drug development efforts.

In conclusion，3-(l H -l ， 3 -benzodiaz ol -5 -y l) -2 ， 2 -dif luoro prop an-l am ine(CAS No．22295 l8-l47-O) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features and potential biological activities make it a valuable compound for further research。 As our understanding of fluorinated compounds grows， so too does our ability to develop innovative therapies that address unmet medical needs.